Cas no 2098101-78-9 (6-(2,4-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-(2,4-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2098101-78-9
• MF: C₁₁H₈Cl₂N₂O₂
• MW: 271.099420547485
• CID: 5726565
• PubChem ID: 122239027
• Update Time: 2025-10-25

6-(2,4-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-(2,4-dichlorophenyl)-3-methyl-1H-pyrimidine-2,4-dione
• 2098101-78-9
• F1967-7208
• AKOS040811997
• 6-(2,4-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C11H8Cl2N2O2/c1-15-10(16)5-9(14-11(15)17)7-3-2-6(12)4-8(7)13/h2-5H,1H3,(H,14,17)
• InChI Key： SEOIKRSLKUNYCV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC(N(C)C(N1)=O)=O)Cl

Computed Properties

• Exact Mass: 269.9962829g/mol
• Monoisotopic Mass: 269.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.4Ų

Additional information on 6-(2,4-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Recent Advances in the Study of 6-(2,4-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2098101-78-9)

The compound 6-(2,4-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2098101-78-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyrimidine-2,4-dione core and dichlorophenyl substituent, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of 6-(2,4-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of the compound, making it more amenable for large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its development as a therapeutic agent.

In vitro and in vivo studies have demonstrated that 6-(2,4-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, a 2023 study in Biochemical Pharmacology revealed that the compound effectively suppresses the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This finding suggests its potential as a non-steroidal anti-inflammatory drug (NSAID) with a possibly improved safety profile compared to existing therapeutics.

Further investigations into the compound's mechanism of action have uncovered its ability to modulate cellular signaling pathways. A recent paper in Cell Chemical Biology (2024) identified 6-(2,4-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione as a selective modulator of the NF-κB pathway, which plays a central role in immune responses and inflammation. The study demonstrated that the compound reduces the production of pro-inflammatory cytokines in macrophage cells, offering a promising avenue for treating chronic inflammatory diseases.

Another area of interest is the compound's potential application in oncology. Preliminary studies have shown that 6-(2,4-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. Research published in Cancer Research (2023) indicated that the compound synergizes with standard chemotherapeutic agents, enhancing their efficacy while minimizing side effects. These findings underscore its potential as an adjunct therapy in cancer treatment.

Despite these promising results, challenges remain in the development of 6-(2,4-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione as a therapeutic agent. Pharmacokinetic studies have revealed that the compound has moderate bioavailability, necessitating further structural modifications to improve its absorption and distribution. Additionally, comprehensive toxicity studies are required to ensure its safety profile before advancing to clinical trials.

In conclusion, 6-(2,4-Dichlorophenyl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 2098101-78-9) represents a promising candidate for the treatment of inflammatory diseases and potentially cancer. Ongoing research aims to optimize its pharmacological properties and elucidate its full therapeutic potential. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in drug discovery and development.